(E)-N'-butylidene-4-methoxy-3,5-dinitrobenzohydrazide

• IUPAC Name: N-[(E)-butylideneamino]-4-methoxy-3,5-dinitrobenzamide
• InChI: InChI=1S/C12H14N4O6/c1-3-4-5-13-14-12(17)8-6-9(15(18)19)11(22-2)10(7-8)16(20)21/h5-7H,3-4H2,1-2H3,(H,14,17)/b13-5+
• InChI Key: ASEWANIKXMQPGQ-WLRTZDKTSA-N
• Canonical SMILES: CCCC=NNC(=O)C1=CC(=C(C(=C1)[N+](=O)[O-])OC)[N+](=O)[O-]
• Isomeric SMILES: CCC/C=N/NC(=O)C1=CC(=C(C(=C1)[N+](=O)[O-])OC)[N+](=O)[O-]
• Molecular Formula: C12H14N4O6
• Molecular Weight: 310.26 g/mol

Description

(E)-N'-butylidene-4-methoxy-3,5-dinitrobenzohydrazide, also known as BMDH, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BMDH is a yellow crystalline powder that is soluble in organic solvents and is commonly used as a reagent in analytical chemistry, environmental science, and biomedical research.

Mechanism of Action

The mechanism of action of (E)-N'-butylidene-4-methoxy-3,5-dinitrobenzohydrazide is not fully understood. However, studies have suggested that it may act as a chelating agent, binding to metal ions and forming stable complexes. This compound has also been shown to exhibit antioxidant activity, which may be attributed to its ability to scavenge free radicals.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells and induce apoptosis. This compound has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines in vitro.

Advantages and Limitations for Lab Experiments

(E)-N'-butylidene-4-methoxy-3,5-dinitrobenzohydrazide has several advantages for use in laboratory experiments. It is readily available, relatively inexpensive, and has a long shelf life. This compound is also stable under a wide range of conditions, making it suitable for use in various assays. However, this compound has some limitations, including its potential toxicity and the need for careful handling due to its explosive nature.

Future Directions

There are several potential future directions for research involving (E)-N'-butylidene-4-methoxy-3,5-dinitrobenzohydrazide. One area of interest is the development of new fluorescent probes based on this compound for the detection of other reactive species. Another potential direction is the use of this compound as a therapeutic agent for the treatment of cancer and other diseases. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, this compound is a versatile chemical compound that has found numerous applications in scientific research. Its unique properties make it suitable for use in various assays, and its potential therapeutic applications make it an area of interest for future research. However, careful handling is required due to its explosive nature, and further studies are needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of (E)-N'-butylidene-4-methoxy-3,5-dinitrobenzohydrazide involves the condensation reaction between 4-methoxy-3,5-dinitrobenzohydrazide and butanal in the presence of a catalytic amount of acetic acid. The reaction is carried out under reflux conditions, and the product is obtained after purification through recrystallization.

Scientific Research Applications

(E)-N'-butylidene-4-methoxy-3,5-dinitrobenzohydrazide has found numerous applications in scientific research due to its unique properties. It is commonly used as a reagent in the determination of trace amounts of copper, iron, and other metal ions in environmental samples. This compound has also been used as a fluorescent probe for the detection of reactive oxygen species in living cells.